N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C14H17N3OS/c18-14(8-12-4-3-7-19-12)15-9-11-10-16-17-6-2-1-5-13(11)17/h3-4,7,10H,1-2,5-6,8-9H2,(H,15,18)
• InChI Key: DEXUGXYMQCCTMV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)CNC(=O)CC3=CC=CS3)C1
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol
• CAS No.: 2034588-71-9

Description

The compound is a derivative of pyrazolo[1,5-a]pyridine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using spectroscopic techniques, as is common for new compounds.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Novel Coordination Complexes : Pyrazole-acetamide derivatives have been utilized to synthesize novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity, suggesting potential applications in oxidative stress-related conditions. The study highlights the effect of hydrogen bonding on the self-assembly process of these complexes, contributing to their supramolecular architectures (Chkirate et al., 2019).

Antitumor Evaluation

Polyfunctionally Substituted Heterocyclic Compounds : Research into compounds derived from cyano-acetamide, including various heterocyclic derivatives, has shown promising antitumor activities. These compounds have been evaluated against several cancer cell lines, indicating potential applications in cancer treatment (Shams et al., 2010).

Insecticidal Assessment

Innovative Heterocycles Against Cotton Leafworm : The synthesis of new heterocycles incorporating a thiadiazole moiety has been assessed for insecticidal activity against the cotton leafworm, Spodoptera littoralis. This suggests possible applications in agricultural pest control (Fadda et al., 2017).

Heterocyclic Synthesis for Therapeutic Applications

Novel Antitumor Derivatives : The synthesis of novel acetamide, pyrrole, and pyrazole derivatives containing a biologically active pyrazole moiety has been explored for antitumor activity. These compounds exhibit effectiveness as potential therapeutic agents (Alqasoumi et al., 2009).